Cas no 4687-24-5 (Benzofuran-3-carboxylic acid methyl ester)

• Product Name: Benzofuran-3-carboxylic acid methyl ester
• CAS No: 4687-24-5
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD15144245
• CID: 1112734
• PubChem ID: 12777099
• Update Time: 2025-10-18

Benzofuran-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid methyl ester
• 3-BENZOFURANCARBONYL CHLORIDE,METHYL ESTER
• Benzofuran-3-carboxylic acid methyl ester
• methyl 1-benzofuran-3-carboxylate
• DTXSID401269655
• F88021
• DA-05650
• EN300-213302
• AKOS013433814
• Methyl benzofuran-3-carboxylate
• SCHEMBL72202
• MFCD15144245
• 3-Benzofurancarboxylic acid, methyl ester
• Methylbenzofuran-3-carboxylate
• Methyl benzo[b]furan-3-carboxylate
• 1-Benzofuran-3-carboxylic acid methyl ester
• AS-5922
• 4687-24-5
• CS-0290535
• JBZWEVLMFYQKKZ-UHFFFAOYSA-N

• MDL： MFCD15144245
• Inchi： 1S/C10H8O3/c1-12-10(11)8-6-13-9-5-3-2-4-7(8)9/h2-6H,1H3
• InChI Key： JBZWEVLMFYQKKZ-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44